2-Methyl-4-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)oxy]pyridine

• IUPAC Name: 6-[3-(2-methylpyridin-4-yl)oxyazetidin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C14H14N6O/c1-10-6-11(4-5-15-10)21-12-7-19(8-12)14-3-2-13-17-16-9-20(13)18-14/h2-6,9,12H,7-8H2,1H3
• InChI Key: IBWOKQKZYZAKSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OC2CN(C2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C14H14N6O
• Molecular Weight: 282.30 g/mol

Description

“2-Methyl-4-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)oxy]pyridine” is a complex organic compound that falls under the category of triazoles. Triazoles are nitrogenous heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are known for their ability to bind with a variety of enzymes and receptors in biological systems, thus exhibiting versatile biological activities.

Synthesis Analysis

The synthesis of such compounds often involves aromatic nucleophilic substitution. For instance, a series of novel [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of triazoles, including “2-Methyl-4-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)oxy]pyridine”, is characterized by a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The IR absorption spectra of similar compounds have shown the presence of two signals for C=O groups at 1650–1712 cm−1.

Chemical Reactions Analysis

Triazoles are known for their reactivity and versatility in chemical reactions. They can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules.

Physical And Chemical Properties Analysis

Triazoles, including “2-Methyl-4-[(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)oxy]pyridine”, are known for their excellent thermal stability. They also exhibit weak luminescent properties in MeCN solution with the highest quantum yields within 21–23%.

Mechanism of Action

The mechanism of action of triazoles is often related to their ability to bind with various enzymes and receptors in biological systems. This makes them effective in a wide range of therapeutic applications, including antimicrobial, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities.

Future Directions

Given the versatile biological activities and broad therapeutic applications of triazoles, there is a growing interest in the development of new triazole derivatives. Future research may focus on the synthesis of novel triazole analogues with enhanced efficacy and minimal side effects.